BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to N-Methylformamide-d5
(CAS: 863653-47-8)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Methylformamide-d5

Cat. No.: B12062043

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of N-Methylformamide-d5
(NMF-d5), a deuterated isotopologue of N-Methylformamide (NMF). Its primary utility lies in its
application as a high-polarity, aprotic solvent for Nuclear Magnetic Resonance (NMR)
spectroscopy and as an isotopic tracer in metabolic or mechanistic studies. This guide details
its physicochemical properties, primary applications, a general experimental protocol for its use
in NMR, and essential safety information.

Physicochemical and Isotopic Properties

N-Methylformamide-d5 is the deuterated form of NMF where five hydrogen atoms have been
replaced by deuterium atoms.[1] This isotopic substitution is crucial for its application in 1H
NMR, as it renders the solvent transparent in the proton spectrum, allowing for clear
observation of the analyte's signals. Key quantitative properties are summarized below.

Table 1: Summary of Physicochemical Properties
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Property

CAS Number

Value

863653-47-8

Source(s)

[11[2]

Molecular Formula

C2DsNO (or DCONDCD:s)

Molecular Weight

64.10 g/mol

[3]

Isotopic Purity

=98 atom % D

Appearance Colorless liquid [1]
) 1.011 g/cm3 (at 20°C for non-
Density [4]
deuterated)
N ) 182.5 - 201°C (Predicted/for
Boiling Point [1][5][6]
non-deuterated)
Melting Point -3.2°C (for non-deuterated) [5][6]
) ~81.5 - 111°C (Predicted/for
Flash Point [1][5][7]

non-deuterated)

| Solubility | Miscible in water (for non-deuterated) [[8] |

Molecular Structure and Isotopic Relationship

The structure of NMF-d5 is analogous to NMF, featuring a peptide-like bond that results in a
high rotational barrier between the carbonyl carbon and the nitrogen atom.[8] The replacement
of hydrogen with deuterium does not significantly alter the molecular geometry or its properties
as a solvent.

Caption: Molecular structure of N-Methylformamide-d5 (DCONDCD3).

The relationship between NMF and its deuterated form is fundamental to its application.
Isotopic labeling provides a powerful tool for scientists.
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Isotopologue Relationship

N-Methylformamide
(C2HsNO)
CAS: 123-39-7

sotopic Substitlition
(H - D)

N-Methylformamide-d5
(C2DsNO)
CAS: 863653-47-8

Click to download full resolution via product page

Caption: Relationship between N-Methylformamide and its d5-isotopologue.

Applications in Research and Development

The primary application of N-Methylformamide-d5 is as a deuterated solvent in NMR
spectroscopy. Its high polarity makes it suitable for dissolving a wide range of organic
compounds, peptides, and other polar molecules that are insoluble in less polar solvents like
chloroform-d or benzene-d6.

Key applications include:

e NMR Solvent: Its main use is as a medium for high-resolution NMR analysis of polar
analytes.[1] The deuterium nuclei have a much smaller magnetic moment than protons,
resulting in a "silent" solvent background in *H NMR spectra.

« |sotopic Labeling: NMF-d5 can be used as a source of deuterium in synthetic chemistry to
introduce isotopic labels into molecules.[1] This is valuable for tracing metabolic pathways or
elucidating reaction mechanisms.

o Reaction Medium: As a deuterated analog of NMF, it can serve as a solvent for monitoring
chemical reactions in situ via NMR without interference from solvent protons.
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Experimental Protocol: NMR Sample Preparation

This section outlines a standard, generalized procedure for preparing a sample for *H NMR

analysis using N-Methylformamide-d5.

Materials:

Analyte (solid or liquid)
N-Methylformamide-d5 (CAS: 863653-47-8)
NMR tube (5 mm standard)

Pipettes

Vortex mixer

Analytical balance

Methodology:

Analyte Preparation: Accurately weigh approximately 1-10 mg of the solid analyte directly
into the NMR tube. If the analyte is a liquid, use a pipette to add 1-10 pL.

Solvent Addition: Add approximately 0.5-0.7 mL of N-Methylformamide-d5 to the NMR tube
using a clean pipette. The final volume should be sufficient to cover the NMR instrument's
detection coils (typically a height of ~4-5 cm).

Dissolution: Cap the NMR tube securely and vortex or gently agitate it until the analyte is
completely dissolved. A brief application of sonication may aid in the dissolution of poorly
soluble samples.

Transfer and Analysis: Carefully insert the NMR tube into the spinner turbine, ensuring the
correct depth. Place the assembly into the NMR spectrometer's magnet.

Data Acquisition: Proceed with instrument-specific procedures for locking onto the deuterium
signal of NMF-d5, shimming to homogenize the magnetic field, and acquiring the proton
NMR spectrum.
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Caption: General experimental workflow for NMR sample preparation.

Safety and Handling

N-Methylformamide-d5 shares the same toxicological profile as its non-deuterated
counterpart. It is classified as a substance that may damage fertility or an unborn child and is
harmful in contact with skin.[4][9] Strict adherence to safety protocols is mandatory.
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Table 2: Hazard Information

Category Information Source(s)

GHSO07 (Health Hazard),

GHS Pictograms GHSO08 (Serious Health [9]
Hazard)
Signal Word Danger [9][10]

H312: Harmful in contact with
Hazard Statements skin.H360D: May damage the [4][11]
unborn child.

| Precautionary Statements | P280: Wear protective gloves/protective clothing/eye
protection.P302 + P352: IF ON SKIN: Wash with plenty of soap and water.P308 + P313: IF
exposed or concerned: Get medical advice/attention.P405: Store locked up. |[4][7] |

Handling Recommendations:

» Use this chemical only in a well-ventilated area, preferably within a chemical fume hood.[5]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves
(e.g., nitrile), safety goggles, and a lab coat.[7][11]

e Avoid contact with skin, eyes, and clothing.[5]

» Store in a tightly closed container in a cool, dry place away from incompatible materials such
as strong oxidizing agents, acids, and bases.[5][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://wap.guidechem.com/dictionary/en/863653-47-8.html
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB1204977.htm
https://www.lgcstandards.com/DE/en/p/CDN-D-5418
https://bg.cpachem.com/msds?num=SB30740&dnl=sd_-_N-Methylformamide_%5BCAS_123-39-7%5D_%28SB30740%29_%28EU%29.pdf
https://pim-resources.coleparmer.com/sds/07643.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL03908~~PDF~~MTR~~CGV4~~EN~~2025-11-06%2017:15:17~~N-Methylformamide~~
https://www.fishersci.com/store/msds?partNumber=AC414330010&countryCode=US&language=en
https://en.wikipedia.org/wiki/N-Methylformamide
https://echa.europa.eu/substance-information/-/substanceinfo/100.211.524?_disssubsinfo_WAR_disssubsinfoportlet_printInfocard=true&_disssubsinfo_WAR_disssubsinfoportlet_closePrintWindow=true
https://www.sigmaaldrich.com/US/en/product/aldrich/683450
https://www.fishersci.it/store/msds?partNumber=10697191&countryCode=IT&language=en
https://www.benchchem.com/product/b12062043#n-methylformamide-d5-cas-number-863653-47-8
https://www.benchchem.com/product/b12062043#n-methylformamide-d5-cas-number-863653-47-8
https://www.benchchem.com/product/b12062043#n-methylformamide-d5-cas-number-863653-47-8
https://www.benchchem.com/product/b12062043#n-methylformamide-d5-cas-number-863653-47-8
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12062043?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12062043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem
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and industry.
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